Cas no 351336-96-4 (Silane, butylfluorodimethyl-)

• Product Name: Silane, butylfluorodimethyl-
• CAS No: 351336-96-4
• MF: C₆H₁₅FSi
• MW: 134.267206430435
• MDL: MFCD03093771
• CID: 5270011
• Update Time: 2025-05-20

Silane, butylfluorodimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, butylfluorodimethyl-

• MDL： MFCD03093771
• Inchi： 1S/C6H15FSi/c1-4-5-6-8(2,3)7/h4-6H2,1-3H3
• InChI Key： LPBCSJBNIOFANV-UHFFFAOYSA-N
• SMILES： [Si](CCCC)(F)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane, butylfluorodimethyl-

Recent Advances in the Application of Silane, butylfluorodimethyl- (CAS: 351336-96-4) in Chemical and Biomedical Research

Silane, butylfluorodimethyl- (CAS: 351336-96-4) is a fluorinated organosilane compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the chemical and biomedical fields. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, with a focus on its role in surface modification, drug delivery systems, and biomedical device coatings.

Recent studies have highlighted the exceptional hydrophobic and oleophobic properties of Silane, butylfluorodimethyl-, which make it an ideal candidate for surface functionalization. Researchers have successfully employed this compound to create self-cleaning coatings for medical devices, reducing biofilm formation and improving biocompatibility. The fluorinated butyl group enhances the stability of the silane layer, ensuring long-term performance in physiological environments.

In the field of drug delivery, Silane, butylfluorodimethyl- has shown promise as a surface modifier for nanoparticles. A 2023 study demonstrated that coating drug-loaded nanoparticles with this compound significantly improved their circulation time in vivo by reducing protein adsorption and macrophage uptake. The fluorinated surface also enabled controlled release of hydrophobic drugs, opening new possibilities for targeted cancer therapies.

The synthesis of Silane, butylfluorodimethyl- has seen notable improvements in recent years. Novel catalytic methods have been developed to enhance the yield and purity of the compound, with particular attention to minimizing byproducts that could affect its performance in biomedical applications. Advanced characterization techniques, including NMR spectroscopy and mass spectrometry, have provided deeper insights into the molecular structure and reactivity of this silane derivative.

Recent safety evaluations of Silane, butylfluorodimethyl- have addressed concerns regarding its potential toxicity in biomedical applications. Studies conducted in 2024 indicate that properly immobilized forms of the compound exhibit excellent biocompatibility, with no significant cytotoxic effects observed in cell culture models. However, researchers emphasize the importance of optimizing surface coverage and cross-linking density to ensure safety in clinical applications.

Looking forward, the unique properties of Silane, butylfluorodimethyl- (CAS: 351336-96-4) position it as a versatile tool in chemical and biomedical research. Current investigations are exploring its potential in biosensor development, where its combination of chemical stability and selective surface properties could enable new diagnostic platforms. As synthesis methods continue to improve and applications expand, this compound is expected to play an increasingly important role in advancing both chemical technologies and biomedical innovations.